Cas no 2031261-27-3 (4-bromo-N-propylaniline hydrochloride)

• Product Name: 4-bromo-N-propylaniline hydrochloride
• CAS No: 2031261-27-3
• MF: C₉H₁₃BrClN
• MW: 250.563220739365
• CID: 4634725
• Update Time: 2025-06-10

4-bromo-N-propylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-propylaniline hydrochloride

• Inchi： 1S/C9H12BrN.ClH/c1-2-7-11-9-5-3-8(10)4-6-9;/h3-6,11H,2,7H2,1H3;1H
• InChI Key： LMHNESRRVGJFIJ-UHFFFAOYSA-N
• SMILES： N(CCC)C1=CC=C(Br)C=C1.[H]Cl

Additional information on 4-bromo-N-propylaniline hydrochloride

Comprehensive Overview of 4-bromo-N-propylaniline hydrochloride (CAS No. 2031261-27-3): Properties, Applications, and Industry Insights

4-bromo-N-propylaniline hydrochloride (CAS No. 2031261-27-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This halogenated aniline derivative is characterized by its bromine substitution at the para position and a propylamine side chain, which enhances its reactivity and solubility in various solvents. The compound's unique molecular structure makes it a valuable intermediate in synthesizing more complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for 4-bromo-N-propylaniline hydrochloride has surged due to its role in developing novel therapeutic agents. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR-targeting drugs, which are hot topics in oncology and neurological disorder treatments. The compound's CAS No. 2031261-27-3 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry. Its hydrochloride salt form improves stability and handling, making it preferable for industrial-scale synthesis.

From a synthetic chemistry perspective, 4-bromo-N-propylaniline hydrochloride offers several advantages. The bromine atom serves as an excellent leaving group in nucleophilic substitution reactions, while the propyl group contributes to lipophilicity—a critical factor in drug design for optimizing membrane permeability. These properties align with current industry trends favoring structure-activity relationship (SAR) studies and fragment-based drug design, addressing common search queries about "improving drug bioavailability" and "molecular optimization strategies."

Environmental and regulatory considerations for CAS No. 2031261-27-3 are also frequently discussed. The compound complies with REACH regulations when handled under standard laboratory conditions, and its degradation pathways are being studied to meet the pharmaceutical industry's increasing focus on green chemistry principles. This aspect resonates with trending searches about "sustainable synthesis methods" and "eco-friendly intermediates," positioning 4-bromo-N-propylaniline hydrochloride as a subject of interest for both academic and industrial chemists.

Analytical characterization of 4-bromo-N-propylaniline hydrochloride typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry—methods commonly queried by quality control specialists. The compound exhibits distinct spectral signatures, with the aromatic proton signals appearing downfield due to the electron-withdrawing bromine substituent. Such detailed analytical data supports its identification in complex reaction mixtures, addressing frequent search terms like "HPLC method development for aniline derivatives."

The global market for 4-bromo-N-propylaniline hydrochloride is expanding, particularly in regions with robust pharmaceutical manufacturing sectors. Suppliers often highlight its >98% purity grade, which meets the stringent requirements of preclinical research. This aligns with industry demands for "high-purity chemical intermediates" and "GMP-compliant building blocks," as evidenced by search engine trend analyses. The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are also practical concerns frequently addressed in technical documentation.

Future research directions for CAS No. 2031261-27-3 may explore its utility in catalyzed cross-coupling reactions, a trending topic in synthetic methodology papers. The bromine atom's participation in Buchwald-Hartwig amination or Suzuki-Miyaura coupling could unlock new routes to nitrogen-containing heterocycles—a key area in drug discovery. Such applications correspond to popular search queries about "palladium-catalyzed reactions" and "heteroaromatic synthesis," demonstrating the compound's relevance to cutting-edge organic chemistry.

In material science applications, the crystalline properties of 4-bromo-N-propylaniline hydrochloride have attracted interest for potential use in organic electronic materials. The conjugated π-system modified by the bromine substituent may influence charge transport properties—a subject frequently searched in relation to "organic semiconductors" and "molecular electronics." This multidisciplinary potential enhances the compound's profile beyond traditional pharmaceutical applications.

Safety data sheets for 4-bromo-N-propylaniline hydrochloride emphasize standard organic compound handling protocols, including proper ventilation and personal protective equipment. While not classified as hazardous under normal conditions, these precautions address common workplace safety queries in research laboratories. The compound's physicochemical properties (e.g., melting point, solubility) are well-documented to facilitate experimental planning—information highly sought after by synthetic chemists designing new reaction schemes.

As patent analyses reveal, several recent applications cite CAS No. 2031261-27-3 in claims related to antiviral and anticancer agents. This correlates with increased public interest in "drug repurposing" and "targeted therapies," as reflected in search engine analytics. The compound's structural flexibility allows for diverse derivatization, making it a versatile scaffold in combinatorial chemistry approaches—another area receiving substantial attention in scientific literature and online searches.

The synthesis scale-up of 4-bromo-N-propylaniline hydrochloride presents interesting engineering challenges frequently discussed in process chemistry forums. Topics like "continuous flow synthesis of halogenated anilines" and "purification techniques for amine salts" often feature this compound as a case study. These practical considerations are crucial for technology transfer from laboratory to production scale—a critical phase in pharmaceutical development that generates numerous industry-specific search queries.

Academic training resources increasingly include 4-bromo-N-propylaniline hydrochloride in advanced organic chemistry curricula, particularly in modules covering electrophilic aromatic substitution and amine protection strategies. This educational adoption corresponds with search trends for "teaching aromatic chemistry" and "hands-on synthetic experiments," highlighting the compound's didactic value. Detailed experimental procedures using this intermediate are available in several open-access chemistry journals, addressing the growing demand for reproducible synthetic methodologies.

In summary, 4-bromo-N-propylaniline hydrochloride (CAS No. 2031261-27-3) represents a chemically versatile and commercially relevant intermediate with broad applications across multiple scientific disciplines. Its ongoing importance is evidenced by persistent search interest in its synthetic applications, analytical characterization, and potential therapeutic uses—making it a compound of enduring significance in contemporary chemical research and industrial applications.